Cas no 7510-45-4 (2-(2-ethoxyethoxycarbonyl)-3-nitrobenzoic Acid)
7510-45-4 structure
Product Name:2-(2-ethoxyethoxycarbonyl)-3-nitrobenzoic Acid
CAS No:7510-45-4
MF:C12H13NO7
MW:283.234123945236
CID:981404
PubChem ID:347173
Update Time:2025-04-19
2-(2-ethoxyethoxycarbonyl)-3-nitrobenzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-ethoxyethoxycarbonyl)-3-nitrobenzoic Acid
- 3-nitro-phthalic acid-2-(2-ethoxy-ethyl ester)
- 3-Nitro-phthalsaeure-2-(2-aethoxy-aethylester)
- AC1L86OE
- NSC405684
- 7510-45-4
- 2-[(2-Ethoxyethoxy)carbonyl]-3-nitrobenzoic acid
- NSC-405684
- DTXSID50324086
-
- Inchi: 1S/C12H13NO7/c1-2-19-6-7-20-12(16)10-8(11(14)15)4-3-5-9(10)13(17)18/h3-5H,2,6-7H2,1H3,(H,14,15)
- InChI Key: YHEPEJSCNUFBQH-UHFFFAOYSA-N
- SMILES: O(C(C1C(=CC=CC=1C(=O)O)[N+](=O)[O-])=O)CCOCC
Computed Properties
- Exact Mass: 283.06919
- Monoisotopic Mass: 283.06920175g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 119Ų
Experimental Properties
- PSA: 115.97
- LogP: 2.00950
2-(2-ethoxyethoxycarbonyl)-3-nitrobenzoic Acid Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
7510-45-4 (2-(2-ethoxyethoxycarbonyl)-3-nitrobenzoic Acid) Related Products
- 5292-45-5(Dimethyl nitroterephthalate)
- 21606-04-2(Methyl 3-Nitrophthalate)
- 65399-18-0(4-Nitrophthalide)
- 610-34-4(Ethyl 2-nitrobenzoate)
- 13365-26-9(Dimethyl 3-nitrophthalate)
- 16533-45-2(2-(Ethoxycarbonyl)-6-nitrobenzoic acid)
- 641-70-3(3-Nitrophthalic anhydride)
- 434935-69-0(2-Methyl-6-nitrobenzoic anhydride)
- 59382-59-1(Methyl 2-methyl-3-nitrobenzoate)
- 193014-01-6(Ethyl 3-amino-2-nitrobenzoate)
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